Cas no 29595-25-3 (Phenol, 2-methyl-, dinitro deriv., ammonium salt)

• Product Name: Phenol, 2-methyl-, dinitro deriv., ammonium salt
• CAS No: 29595-25-3
• MF: C₇H₉N₃O₅
• MW: 215.163461446762
• CID: 288959
• Update Time: 2023-08-03

Phenol, 2-methyl-, dinitro deriv., ammonium salt Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyl-,dinitro deriv., ammonium salt (9CI)
• Ammonium o-cresolate, dinitro derivative
• Phenol, 2-methyl-, dinitro deriv., ammonium salt
• 4,6-Dinitro-o-cresol ammonium salt

• Inchi： 1S/C7H6N2O5.H3N/c1-4-6(10)3-2-5(8(11)12)7(4)9(13)14;/h2-3,10H,1H3;1H3
• InChI Key： SKOHULULTFGDDK-UHFFFAOYSA-N
• SMILES： [O-]C1=CC=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-].[NH4+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Topological Polar Surface Area: 116